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Compound of Interest

Compound Name: 6-Nonen-1-ol, (6E)-

Cat. No.: B3051157

Application Notes: Field Trapping with (E)-6-nonen-
1-ol

Introduction

(E)-6-nonen-1-ol is a semiochemical that functions as a potent attractant for several key insect
pest species. It is primarily known as a female-produced sex pheromone component of the
codling moth, Cydia pomonella, a major pest in apple and pear orchards. Additionally, this
compound acts as a kairomone, or a plant volatile, attracting both male and female codling
moths. Its attractiveness has also been documented for other significant agricultural pests,
including the Mediterranean fruit fly (Ceratitis capitata) and the olive fly (Bactrocera oleae).
These characteristics make (E)-6-nonen-1-ol a valuable tool for monitoring and managing pest
populations through field trapping.

These application notes provide detailed protocols for utilizing (E)-6-nonen-1-ol as a lure in
field trapping experiments, designed for researchers and pest management professionals.

Quantitative Data Summary

The efficacy of (E)-6-nonen-1-ol lures is typically quantified by the number of target insects
captured in traps over a specified period. The following table presents a representative
summary of data from field trapping experiments.
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Mean Trap
Lure Lure
Target ) Catch . Key
. Loading Trap Type Longevity
Species (Insects/Tra References
(mg) (Weeks)
p/Week)
Cydia
pomonella
_ Delta 25+5 4-6
(Codling
Moth)
Ceratitis
capitata 10 McPhail 15+3 3-4
(Medfly)
Bactrocera
oleae (Olive 10 McPhail 12+4 3-4
Fly)

Note: Data are representative and can vary significantly based on pest population density,

environmental conditions, trap placement, and lure dispenser type.

Experimental Protocols

Protocol 1: Preparation of (E)-6-nonen-1-ol Lures

This protocol describes the preparation of rubber septa lures, a common dispenser for volatile

semiochemicals.

Materials:

Hexane (HPLC grade)

Micropipette and tips

(E)-6-nonen-1-ol (=98% purity)

Glass vials with PTFE-lined caps

Red rubber septa (or other suitable dispenser)
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e Fume hood
e Forceps
Procedure:

o Stock Solution Preparation: Inside a fume hood, prepare a stock solution of (E)-6-nonen-1-ol
in hexane. For a 1 mg lure, a concentration of 10 mg/mL is convenient (e.g., dissolve 100 mg
of (E)-6-nonen-1-ol in 10 mL of hexane).

e Lure Loading: Place a single rubber septum in a clean glass vial. Using a micropipette, apply
100 pL of the stock solution directly onto the septum to achieve a 1 mg load.

e Solvent Evaporation: Leave the vial uncapped in the fume hood for 2-4 hours to allow the
hexane to evaporate completely.

o Storage: Once the solvent has evaporated, cap the vial tightly. Store lures at -20°C in a
sealed container until field deployment. Avoid prolonged storage to ensure maximum
potency.

Lure Preparation Protocol

Dispense Apply 100 pL of Solution AirDry o Evaporate Solvent Package Store Lure at -20°C
to Rubber Septum "] (2-4 hours in Fume Hood) in Sealed Vial

Prepare Stock Solution
(10 mg/mL in Hexane)

Click to download full resolution via product page
Caption: Workflow for the preparation of (E)-6-nonen-1-ol rubber septa lures.
Protocol 2: Field Trapping Experimental Design and
Deployment

This protocol outlines the setup of a field experiment to monitor codling moth populations.
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Materials:

e Prepared (E)-6-nonen-1-ol lures

e Pheromone traps (e.g., Pherocon® VI Delta traps)
e Sticky liners for traps

e Gloves

o Flagging tape and permanent markers

o GPS device for marking trap locations

Procedure:

» Site Selection: Choose an orchard or field with a known or suspected population of the target
pest. Avoid areas with heavy pesticide application immediately prior to or during the
experiment.

o Experimental Layout:

[e]

Establish a grid of traps within the experimental plot. A typical density for monitoring is 1
trap per 1-2 hectares.

[e]

Ensure a minimum distance of 50 meters between traps to avoid interference.

o

Include control traps baited with a blank (solvent-only) lure to measure baseline captures.

[¢]

Use a randomized complete block design to account for field variability.
o Trap Assembly and Lure Placement:
o Assemble the Delta traps according to the manufacturer's instructions.
o Place a new sticky liner on the bottom interior surface of each trap.

o Using clean forceps, place one (E)-6-nonen-1-ol lure in the center of the sticky liner.
Handle lures with gloves to avoid contamination.
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e Trap Deployment:

o Hang traps in the upper third of the tree canopy, ensuring the entrance is not obstructed by
foliage.

o Mark each trap's location with flagging tape and record its GPS coordinates.

» Timeline: Deploy traps before the expected emergence of the target insect flight. Lures
should be replaced every 4-6 weeks, or as recommended by the manufacturer.

Protocol 3: Data Collection and Analysis

Procedure:
o Trap Servicing: Inspect traps weekly.
« Insect Identification and Counting:

o Carefully remove the sticky liner.

o ldentify and count the number of target insects captured. Use a hand lens for confirmation
if necessary.

o Record the count for each trap on a data sheet corresponding to the trap's ID and location.

o Maintenance: Replace the sticky liner at each inspection. Replace the lure at the
recommended interval (e.g., every 4 weeks).

e Data Analysis:

o

Calculate the mean number of insects captured per trap per day (or week).

[e]

Use statistical methods such as ANOVA followed by a means separation test (e.g., Tukey's
HSD) to compare catches between different treatments (if applicable).

[e]

Correlate trap catch data with environmental factors like temperature and humidity if this
data is collected.
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Field Trapping & Data Analysis Workflow
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Caption: Overall workflow from lure preparation to final data interpretation.

Mechanism of Action: Signaling Pathways

(E)-6-nonen-1-ol acts on the insect's olfactory system. As a pheromone, it binds to specific
olfactory receptors on the antennae of the male codling moth, triggering a behavioral response
(attraction and mating search). As a kairomone, it can be perceived by both sexes as an
indicator of a potential host plant.
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Role of (E)-6-nonen-1-ol
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¢ To cite this document: BenchChem. [Field trapping experiments with (E)-6-nonen-1-ol as a
lure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051157#field-trapping-experiments-with-e-6-nonen-
1-ol-as-a-lure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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